Cas no 457897-85-7 (Benzenamine,4-[(2S)-2-oxiranylmethoxy]-)

• Product Name: Benzenamine,4-[(2S)-2-oxiranylmethoxy]-
• CAS No: 457897-85-7
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 327943
• PubChem ID: 28875323
• Update Time: 2025-04-19

Benzenamine,4-[(2S)-2-oxiranylmethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(2S)-2-oxiranylmethoxy]-
• Benzenamine, 4-[(2S)-oxiranylmethoxy]- (9CI)
• DTXSID10651724
• SCHEMBL13948475
• 457897-85-7
• 4-{[(2S)-Oxiran-2-yl]methoxy}aniline

• Inchi： 1S/C9H11NO2/c10-7-1-3-8(4-2-7)11-5-9-6-12-9/h1-4,9H,5-6,10H2/t9-/m1/s1
• InChI Key： ALBWDNPLQOJPCK-SECBINFHSA-N
• SMILES： O1C[C@H]1COC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.8Ų